Cas no 1332885-81-0 (t-Butyl N-[2-(2-methoxyphenyl)-2-oxoethyl]carbamate)

• Product Name: t-Butyl N-[2-(2-methoxyphenyl)-2-oxoethyl]carbamate
• CAS No: 1332885-81-0
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD30541082
• CID: 5168640
• Update Time: 2025-06-08

t-Butyl N-[2-(2-methoxyphenyl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• t-Butyl N-[2-(2-methoxyphenyl)-2-oxoethyl]carbamate
• tert-butyl N-[2-(2-methoxyphenyl)-2-oxoethyl]carbamate
• Carbamic acid, N-[2-(2-methoxyphenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• MDL： MFCD30541082
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(17)15-9-11(16)10-7-5-6-8-12(10)18-4/h5-8H,9H2,1-4H3,(H,15,17)
• InChI Key： FKUHESSRMSJJFN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=CC=1OC)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599

Additional information on t-Butyl N-[2-(2-methoxyphenyl)-2-oxoethyl]carbamate

Research Brief on t-Butyl N-[2-(2-methoxyphenyl)-2-oxoethyl]carbamate (CAS: 1332885-81-0)

The compound t-Butyl N-[2-(2-methoxyphenyl)-2-oxoethyl]carbamate (CAS: 1332885-81-0) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This carbamate-protected α-ketoamide derivative exhibits unique structural features that make it valuable for the synthesis of biologically active molecules, particularly in protease inhibitor development and targeted covalent drug design.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight the compound's application in developing irreversible inhibitors of cysteine proteases. The t-butyl carbamate group serves as a protecting group that can be selectively removed under mild acidic conditions, while the α-ketoamide moiety enables covalent binding to target enzymes. This dual functionality makes 1332885-81-0 particularly useful for structure-activity relationship studies in drug optimization.

In synthetic methodology research, 1332885-81-0 has been employed as a key building block for constructing complex heterocyclic systems. A 2024 study in Organic Letters demonstrated its utility in palladium-catalyzed cross-coupling reactions, where the 2-methoxyphenyl group participates in directed ortho-metalation, enabling efficient functionalization of the aromatic ring. This has opened new avenues for creating diverse chemical libraries for high-throughput screening.

From a pharmaceutical perspective, the metabolic stability of 1332885-81-0 has been investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Research published in Drug Metabolism and Disposition (2023) indicates that the t-butyl carbamate group confers improved metabolic stability compared to methyl or ethyl carbamate analogs, while maintaining sufficient reactivity for biological activity. This balance makes it particularly attractive for prodrug development.

Current challenges in working with this compound include its sensitivity to strong bases and the need for optimized purification protocols. Recent advances in chromatographic techniques, particularly reversed-phase HPLC with mass-directed fractionation, have significantly improved the isolation of high-purity material for biological testing. These methodological improvements are expected to accelerate research applications of 1332885-81-0 in coming years.

Future research directions for this compound include exploration of its applications in PROTAC (Proteolysis Targeting Chimera) development and as a warhead in covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society national meeting suggest promising activity against several oncology targets when incorporated into appropriate scaffold structures.